Cas no 98140-71-7 (1,2,3-Cyclohexanetrione, 2-oxime)
98140-71-7 structure
Product Name:1,2,3-Cyclohexanetrione, 2-oxime
CAS No:98140-71-7
MF:C6H7NO3
MW:141.124681711197
CID:1990055
PubChem ID:135404293
Update Time:2025-04-21
1,2,3-Cyclohexanetrione, 2-oxime Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Cyclohexanetrione, 2-oxime
- 2-hydroxyiminocyclohexane-1,3-dione
- 1,2,3-cyclohexanetrione 2-oxime
- 98140-71-7
- DTXSID30456834
- SCHEMBL10881563
-
- Inchi: 1S/C6H7NO3/c8-4-2-1-3-5(9)6(4)7-10/h8H,1-3H2
- InChI Key: FXBQBAMKWDAWSZ-UHFFFAOYSA-N
- SMILES: OC1=C(C(CCC1)=O)N=O
Computed Properties
- Exact Mass: 141.042593085Da
- Monoisotopic Mass: 141.042593085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.7Ų
1,2,3-Cyclohexanetrione, 2-oxime Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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